N-[(1-isopropyl-1H-benzimidazol-2-yl)methyl]-3-propyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[(1-propan-2-ylbenzimidazol-2-yl)methyl]-5-propyl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C18H23N5O/c1-4-7-13-10-15(22-21-13)18(24)19-11-17-20-14-8-5-6-9-16(14)23(17)12(2)3/h5-6,8-10,12H,4,7,11H2,1-3H3,(H,19,24)(H,21,22)
• InChI Key: IUBUYOSOCMLWEY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=NN1)C(=O)NCC2=NC3=CC=CC=C3N2C(C)C
• Molecular Formula: C18H23N5O
• Molecular Weight: 325.4 g/mol

Description

N-[(1-isopropyl-1H-benzimidazol-2-yl)methyl]-3-propyl-1H-pyrazole-5-carboxamide is a novel compound that has garnered attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of benzimidazole derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of N-[(1-isopropyl-1H-benzimidazol-2-yl)methyl]-3-propyl-1H-pyrazole-5-carboxamide is not fully understood. However, it has been suggested that this compound exerts its pharmacological effects by modulating various signaling pathways involved in cell growth, survival, and apoptosis.
Biochemical and physiological effects:
Studies have shown that N-[(1-isopropyl-1H-benzimidazol-2-yl)methyl]-3-propyl-1H-pyrazole-5-carboxamide can affect various biochemical and physiological processes in cells. These include the inhibition of DNA synthesis, modulation of oxidative stress, and regulation of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(1-isopropyl-1H-benzimidazol-2-yl)methyl]-3-propyl-1H-pyrazole-5-carboxamide in lab experiments is its high potency and specificity. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on N-[(1-isopropyl-1H-benzimidazol-2-yl)methyl]-3-propyl-1H-pyrazole-5-carboxamide. These include further studies on its mechanism of action, optimization of its pharmacokinetic properties, and evaluation of its efficacy in various disease models. Additionally, the development of novel derivatives of this compound may lead to the discovery of more potent and selective therapeutic agents.

Synthesis Methods

The synthesis of N-[(1-isopropyl-1H-benzimidazol-2-yl)methyl]-3-propyl-1H-pyrazole-5-carboxamide involves a multi-step process, starting with the reaction of 1-isopropyl-1H-benzimidazole-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with 3-propyl-1H-pyrazole-5-amine to yield the desired compound.

Scientific Research Applications

N-[(1-isopropyl-1H-benzimidazol-2-yl)methyl]-3-propyl-1H-pyrazole-5-carboxamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Several studies have reported the anti-cancer properties of this compound, which include inhibition of cell proliferation, induction of apoptosis, and suppression of tumor growth.